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Compound of Interest

Compound Name: H-Gly-OBzl.TosOH

Cat. No.: B056564 Get Quote

Researchers, scientists, and drug development professionals handling H-Gly-OBzl.TosOH
(Glycine benzyl ester p-toluenesulfonate salt) must adhere to strict safety protocols to ensure

personal and environmental safety. This document provides essential, immediate safety and

logistical information, including operational and disposal plans.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to minimize exposure and ensure safety

when handling H-Gly-OBzl.TosOH. The following table summarizes the recommended PPE.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Chemical-resistant gloves

Inspect gloves prior to use.

Use proper glove removal

technique (without touching

the glove's outer surface) to

avoid skin contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. Wash and dry

hands.[1]

Eyes
Safety glasses with side-

shields

Must conform to EN166

standards to protect against

dust particles.[2]

Body Laboratory coat

Choose body protection in

relation to its type, to the

concentration and amount of

dangerous substances, and to

the specific work-place.[1]

Respiratory
N95 (US) or P1 (EN 143) dust

mask

Recommended when nuisance

levels of dust are present.[2]

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[1]

[2]

Hazard Identification and First Aid
While one Safety Data Sheet (SDS) indicates that H-Gly-OBzl.TosOH is not a hazardous

substance according to Regulation (EC) No. 1272/2008[1], another source provides GHS

hazard statements classifying it as harmful if swallowed, in contact with skin, or inhaled[3].
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Therefore, it is prudent to handle this chemical with care and be prepared for potential

exposure.

Exposure Route Symptoms and Effects First Aid Measures

Inhalation

May be harmful if inhaled. May

cause respiratory tract

irritation.[2]

If breathed in, move person

into fresh air. If not breathing,

give artificial respiration.[1]

Skin Contact Harmful in contact with skin.
Wash off with soap and plenty

of water.[1]

Eye Contact May cause eye irritation.
Flush eyes with water as a

precaution.[1]

Ingestion Harmful if swallowed.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.[1]

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and the safety of the laboratory environment.

Aspect Procedure

Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.[2]

Storage

Keep container tightly closed in a dry and well-

ventilated place.[2] Recommended storage

temperature is -20°C.[3]

Spill and Disposal Procedures
In the event of a spill and for routine disposal, the following procedures should be followed to

minimize environmental contamination and ensure safety.
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Procedure Guidance

Spill Cleanup

Use personal protective equipment. Avoid dust

formation. Sweep up and shovel. Keep in

suitable, closed containers for disposal. Do not

let product enter drains.[1][2]

Disposal

Dispose of waste in accordance with federal,

state, and local environmental control

regulations.[2] Contaminated packaging should

be disposed of as unused product.

Experimental Protocol: Safe Handling and Weighing
of H-Gly-OBzl.TosOH
This protocol outlines the step-by-step procedure for safely handling and weighing H-Gly-
OBzl.TosOH in a laboratory setting.

1. Preparation:

Ensure the work area, typically a chemical fume hood or a designated area with appropriate
exhaust ventilation, is clean and uncluttered.
Verify that all necessary PPE is available and in good condition.
Prepare all necessary equipment, such as a calibrated analytical balance, weighing paper or
boat, and appropriate spatulas.

2. Donning PPE:

Put on a laboratory coat.
Don safety glasses with side-shields.
Wear appropriate chemical-resistant gloves.
If there is a risk of generating dust, wear an N95 or P1 dust mask.

3. Weighing Procedure:

Tare the analytical balance with the weighing paper or boat.
Carefully open the H-Gly-OBzl.TosOH container.
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Using a clean spatula, carefully transfer the desired amount of the solid compound to the
weighing paper or boat on the balance.
Avoid creating dust by handling the material gently.
Once the desired weight is obtained, securely close the H-Gly-OBzl.TosOH container.

4. Post-Weighing:

Clean the spatula and any contaminated surfaces.
Properly dispose of the weighing paper or boat in a designated waste container.
Remove gloves using the proper technique and dispose of them.
Wash hands thoroughly with soap and water.

Workflow for Handling H-Gly-OBzl.TosOH
The following diagram illustrates the logical flow of operations for the safe handling of H-Gly-
OBzl.TosOH from receipt to disposal.
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Caption: Workflow for Safe Handling of H-Gly-OBzl.TosOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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